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Compound of Interest

Compound Name: 1,6-Bis(trichlorosilyl)hexane

Cat. No.: B083055

Technical Guide: 1,6-Bis(trichlorosilyl)hexane

Audience: Researchers, scientists, and drug development professionals.

Core Molecular Information

1,6-Bis(trichlorosilyl)hexane is an organochlorosilane compound used as a chemical
intermediate in research and industrial applications.[1] Its fundamental properties, molecular

formula, and molecular weight are crucial for its application in chemical synthesis and material
science.

Quantitative Data

The essential quantitative data for 1,6-Bis(trichlorosilyl)hexane is summarized in the table
below.
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Property Value References
Molecular Formula C6H12CI6Si2 [1112113114]
Linear Formula CI3Si(CH2)6SiCI3

Molecular Weight 353.05 g/mol [2][4]

CAS Number 13083-94-8 [2][3]
Density 1.327 g/mL at 25 °C [2]

Boiling Point 281 °C [4]

Melting Point <25°C [2][4]
Refractive Index n20/D 1.475

Molecular Structure and Logic

The structure of 1,6-Bis(trichlorosilyl)hexane consists of a central hexane chain (a six-carbon
alkane backbone). Each end of this chain is bonded to a trichlorosilyl (-SiCI3) group. This
bifunctional nature is key to its reactivity and use as a crosslinking agent or monomer in
polymer synthesis.

Logical Structure of 1,6-Bis(trichlorosilyl)hexane

1,6-Bis(trichlorosilyl)hexane

Trichlorosilyl Group 1 Trichlorosilyl Group 2

Hexane Core
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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